Cas no 2248323-48-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate
• CAS No: 2248323-48-8
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 6259621
• PubChem ID: 165727572
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate
• EN300-6515058
• 2248323-48-8

• Inchi： 1S/C16H16N2O5/c19-13-8-2-1-5-9-17(13)10-14(20)23-18-15(21)11-6-3-4-7-12(11)16(18)22/h3-4,6-7H,1-2,5,8-10H2
• InChI Key： WWNQTTMXFGQXKT-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.10592162g/mol
• Monoisotopic Mass: 316.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate (CAS No. 2248323-48-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate, identified by its CAS number 2248323-48-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester exhibits a unique structural framework that combines an isoindole core with an azepane moiety, making it a promising candidate for further exploration in medicinal chemistry. The presence of both 1,3-dioxo and 2-(2-oxoazepan-1-yl)acetate functional groups suggests potential biological activities that warrant detailed investigation.

The compound belongs to a class of molecules that have garnered attention due to their structural complexity and potential pharmacological properties. The isoindole scaffold is particularly noteworthy, as it is a known motif in various bioactive natural products and synthetic drugs. Its incorporation into the molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxoazepan-1-yl)acetate may contribute to its interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with greater precision. The 1,3-dioxo group, characterized by its electron-withdrawing nature, can modulate the electronic properties of the isoindole ring, influencing its reactivity and binding capabilities. This feature is particularly relevant in the design of enzyme inhibitors or modulators targeting specific therapeutic pathways.

The 2-(2-oxoazepan-1-yl)acetate moiety introduces an additional layer of complexity to the molecule. Azepane derivatives are known for their stability and ability to engage in favorable hydrophobic interactions with biological targets. The ester functionality further enhances the compound's solubility and bioavailability, making it a suitable candidate for oral administration or other delivery systems. These attributes collectively position 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-oxtwoazepanone)-acetic acid as a versatile building block for drug discovery programs.

In the context of current research trends, this compound aligns with the growing interest in multitarget-directed ligands (MTLs). MTLs are designed to interact with multiple biological targets simultaneously, offering the potential for synergistic effects and reduced side effects. The structural features of CAS No. 2248323:48:8 suggest that it may exhibit such multitarget activity by engaging with both enzyme and receptor targets. For instance, its isoindole core could interact with serine proteases or kinases, while the azepane ring might bind to G protein-coupled receptors (GPCRs).

One of the most exciting aspects of this compound is its potential application in addressing neurological disorders. Isoindole derivatives have been implicated in various pharmacological contexts, including antipsychotic and antidepressant activities. The presence of the 1:3:dioxo group may enhance its ability to modulate neurotransmitter systems such as serotonin or dopamine pathways. Additionally, recent studies have highlighted the role of azepane derivatives in cognitive enhancement and neuroprotection, further supporting the therapeutic potential of this compound.

The synthesis of CAS No.: 2248323:48:8 presents both challenges and opportunities for synthetic chemists. The construction of the isoindole ring system requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods and transition-metal-mediated reactions have been explored to streamline this process. Similarly, the introduction of the (?:two):oxoazepanone:acetic acid moiety demands careful consideration to maintain regioselectivity and functional group compatibility.

Recent publications have demonstrated innovative synthetic strategies for constructing complex heterocyclic systems like this one. For example, palladium-catalyzed cross-coupling reactions have been employed to form carbon-carbon bonds between the isoindole and azepane units efficiently. Additionally, organocatalytic approaches have been used to achieve asymmetric synthesis, enabling access to enantiomerically pure derivatives that may exhibit enhanced biological activity.

The pharmacokinetic properties of CAS No.: 2248323:48:8 are also critical considerations for its development as a therapeutic agent. In vitro studies have begun to explore its metabolic stability and interaction with cytochrome P450 enzymes (CYPs), which are responsible for drug metabolism in humans. Preliminary data suggest that this compound may exhibit favorable metabolic profiles, although further investigation is needed to fully characterize its pharmacokinetic behavior.

The potential therapeutic applications extend beyond neurological disorders to include inflammatory conditions and metabolic diseases. Isoindole derivatives have shown promise as anti-inflammatory agents by modulating cytokine production and immune cell function. Similarly, azepane-based compounds have been investigated for their effects on lipid metabolism and glucose homeostasis. These findings suggest that CAS No.: 2248323:48:8 could be a valuable tool for developing novel treatments across multiple disease areas.

In conclusion,CAS No.: 2248323:48:8 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining an isoindole core with an azepane moiety—make it a compelling candidate for further exploration in drug discovery programs aimed at treating neurological disorders, inflammatory diseases,and metabolic conditions.* Future studies should focus on elucidating its mechanism(s) of action, synthesizing analogues,and evaluating its preclinical efficacy.* By leveraging advances in synthetic chemistry,computational modeling,and pharmacological screening,* researchers can unlock the full therapeutic promise of this remarkable molecule.*